![molecular formula C28H23N3OS2 B273842 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one](/img/structure/B273842.png)
3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one, also known as MBTT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. This compound belongs to the family of thiazolidinone derivatives, which have been extensively studied for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins involved in cell growth and proliferation. 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. It also inhibits the expression of various inflammatory cytokines, such as TNF-α and IL-6.
Biochemical and Physiological Effects
3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one has been shown to have a number of biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It also has antioxidant properties, which may help to protect cells from oxidative damage. 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one has been shown to inhibit the production of nitric oxide, a molecule involved in inflammation and immune response.
Advantages and Limitations for Lab Experiments
The advantages of using 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one in laboratory experiments include its broad spectrum of biological activities, ease of synthesis, and relatively low toxicity. However, there are also some limitations to using this compound. For example, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one. One area of interest is its potential application as an anticancer agent. Further studies are needed to determine the optimal dosage and administration of 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one for cancer treatment. Another area of interest is its potential use as an antimicrobial agent. More research is needed to determine its efficacy against different types of bacteria and its safety in humans. Additionally, the mechanism of action of 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one needs to be further elucidated to fully understand its biological activities.
Synthesis Methods
The synthesis of 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one involves the reaction of 2-aminothiazole, 2-phenylacetaldehyde, and 4-(2-phenylvinyl)aniline in the presence of acetic acid and ethanol. The resulting product is then reacted with allyl bromide to obtain 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one. This synthesis method has been optimized to provide high yields and purity of the compound.
Scientific Research Applications
3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one has been investigated for its potential applications in medicinal chemistry. Several studies have shown that this compound exhibits a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antioxidant properties. 3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to have antibacterial activity against both gram-positive and gram-negative bacteria.
properties
Product Name |
3-allyl-5-(3-methyl-1,3-benzothiazol-2(3H)-ylidene)-2-{[4-(2-phenylvinyl)phenyl]imino}-1,3-thiazolidin-4-one |
---|---|
Molecular Formula |
C28H23N3OS2 |
Molecular Weight |
481.6 g/mol |
IUPAC Name |
(5Z)-5-(3-methyl-1,3-benzothiazol-2-ylidene)-2-[4-[(E)-2-phenylethenyl]phenyl]imino-3-prop-2-enyl-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C28H23N3OS2/c1-3-19-31-26(32)25(27-30(2)23-11-7-8-12-24(23)33-27)34-28(31)29-22-17-15-21(16-18-22)14-13-20-9-5-4-6-10-20/h3-18H,1,19H2,2H3/b14-13+,27-25-,29-28? |
InChI Key |
CCIAAFBFJWSDFB-IAAKTZJBSA-N |
Isomeric SMILES |
CN\1C2=CC=CC=C2S/C1=C\3/C(=O)N(C(=NC4=CC=C(C=C4)/C=C/C5=CC=CC=C5)S3)CC=C |
SMILES |
CN1C2=CC=CC=C2SC1=C3C(=O)N(C(=NC4=CC=C(C=C4)C=CC5=CC=CC=C5)S3)CC=C |
Canonical SMILES |
CN1C2=CC=CC=C2SC1=C3C(=O)N(C(=NC4=CC=C(C=C4)C=CC5=CC=CC=C5)S3)CC=C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.